N-(4-chlorophenyl)-2-((1-(o-tolyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(2-methylphenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H22ClN3OS/c1-17-7-9-19(10-8-17)23-15-27-25(29(23)22-6-4-3-5-18(22)2)31-16-24(30)28-21-13-11-20(26)12-14-21/h3-15H,16H2,1-2H3,(H,28,30)
• InChI Key: WYXZOYVBUDDYNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3C)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C25H22ClN3OS
• Molecular Weight: 448.0 g/mol

Description

N-(4-chlorophenyl)-2-((1-(o-tolyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as CTPI, is a chemical compound that has been studied for its potential therapeutic applications.

Scientific Research Applications

Corrosion Inhibition

N-(4-chlorophenyl)-2-((1-(o-tolyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide has shown potential as a corrosion inhibitor. A study by Rouifi et al. (2020) investigated its inhibition properties for carbon steel in acidic conditions. The derivatives of benzimidazole, including similar compounds, demonstrated high inhibition efficiency, reaching up to 95.0% at certain concentrations, indicating their effectiveness in protecting metals from corrosion (Rouifi et al., 2020).

Structural and Molecular Characterization

Research by Boechat et al. (2011) focused on the molecular structure of similar compounds, revealing their V-shaped conformation and various intermolecular interactions. These insights are crucial for understanding the compound's chemical behavior and potential applications in materials science (Boechat et al., 2011).

Anticancer Activity

A significant application of compounds similar to N-(4-chlorophenyl)-2-((1-(o-tolyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is in anticancer research. Yurttaş et al. (2015) synthesized derivatives that showed considerable anticancer activity against various cancer cell lines. This indicates the potential of these compounds in developing new anticancer therapies (Yurttaş et al., 2015).

Antibacterial Activity

Compounds related to N-(4-chlorophenyl)-2-((1-(o-tolyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide have been studied for their antibacterial properties. For instance, research by Divya et al. (2015) on bis-heterocyclic sulfamoyl acetamides demonstrated potent antibacterial activity against certain pathogens, highlighting their potential in developing new antimicrobial agents (Divya et al., 2015).

Enzyme Inhibition and Molecular Docking

Research by Gull et al. (2016) on similar compounds revealed their significant activity in urease inhibition. Molecular docking studies helped understand the binding interactions with the enzyme, suggesting these compounds' utility in biochemical and pharmacological research (Gull et al., 2016).